Cas no 1794766-45-2 (Butalamine-d4)
Butalamine-d4 Chemical and Physical Properties
Names and Identifiers
-
- Butalamine-d4
- N,N-dibutyl-1,1,2,2-tetradeuterio-N'-(3-phenyl-1,2,4-oxadiazol-5-yl)ethane-1,2-diamine
-
- Inchi: 1S/C18H28N4O/c1-3-5-13-22(14-6-4-2)15-12-19-18-20-17(21-23-18)16-10-8-7-9-11-16/h7-11H,3-6,12-15H2,1-2H3,(H,19,20,21)/i12D2,15D2
- InChI Key: VYWQZAARVNRSTR-DXTIBEETSA-N
- SMILES: O1C(=NC(C2C=CC=CC=2)=N1)NC([2H])([2H])C([2H])([2H])N(CCCC)CCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 11
- Complexity: 289
- XLogP3: 4.7
- Topological Polar Surface Area: 54.2
Butalamine-d4 Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Butalamine-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B689932-1mg |
Butalamine-d4 |
1794766-45-2 | 1mg |
$ 207.00 | 2023-04-18 | ||
| TRC | B689932-10mg |
Butalamine-d4 |
1794766-45-2 | 10mg |
$ 1642.00 | 2023-04-18 |
Butalamine-d4 Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on Butalamine-d4
Butalamine-d4: A Deuterated Analogue in Chemical Biology and Medicinal Research
Butalamine-d4, a deuterated derivative of the compound with the CAS number 1794766-45-2, has emerged as a significant tool in the field of chemical biology and medicinal research. This stable isotope-labeled compound plays a crucial role in various applications, including metabolic studies, drug development, and analytical chemistry. The introduction of deuterium atoms into the molecular structure not only enhances the compound's stability but also provides unique advantages in tracing metabolic pathways and improving the sensitivity of analytical techniques.
TheCAS number 1794766-45-2 uniquely identifies Butalamine-d4, distinguishing it from its non-deuterated counterpart. This numerical identifier is essential for researchers to accurately reference and procure the compound for their experiments. The deuterated version of Butalamine is particularly valuable in nuclear magnetic resonance (NMR) spectroscopy, where the presence of deuterium atoms simplifies spectral analysis by reducing interference from protiated compounds.
In recent years, Butalamine-d4 has gained attention for its applications in studying enzyme kinetics and metabolic fluxes. The incorporation of deuterium atoms into biological systems allows researchers to monitor the fate of substrates and products with high precision. This capability is particularly useful in drug metabolism studies, where understanding how a drug is processed by the body is critical for optimizing therapeutic efficacy and minimizing side effects.
The use of Butalamine-d4 in analytical chemistry has also demonstrated significant benefits. Deuterated compounds are often more resistant to degradation, making them ideal for long-term storage and repeated use in experiments. Additionally, the unique spectral properties of deuterated molecules enable more accurate quantification and identification of analytes in complex mixtures. These advantages have made Butalamine-d4 a preferred choice for researchers working in fields such as environmental monitoring and food safety.
Advances in synthetic chemistry have further expanded the utility of Butalamine-d4. Modern techniques allow for the precise introduction of deuterium atoms at specific positions within the molecule, enabling researchers to tailor its properties for specific applications. This level of control is particularly important in medicinal chemistry, where subtle modifications can significantly impact a drug's pharmacokinetic profile.
The impact of Butalamine-d4 on drug development cannot be overstated. By providing a reliable tool for metabolic studies, this compound aids in the identification of potential drug candidates and the optimization of their formulations. Furthermore, its use in NMR spectroscopy facilitates the structural elucidation of complex molecules, which is essential for understanding their biological activity. These contributions have positioned Butalamine-d4 as a cornerstone in modern pharmaceutical research.
Future research directions involving Butalamine-d4 are likely to focus on expanding its applications in areas such as proteomics and glycomics. The ability to label proteins and carbohydrates with deuterium atoms could provide new insights into cellular processes and disease mechanisms. Additionally, advancements in mass spectrometry techniques may further enhance the capabilities of deuterated compounds like Butalamine-d4, opening up new possibilities for analytical research.
In conclusion, Butalamine-d4 represents a significant advancement in chemical biology and medicinal research. Its unique properties make it an invaluable tool for studying metabolic pathways, developing new drugs, and improving analytical methods. As research continues to evolve, the role of this deuterated analogue is expected to grow even further, contributing to breakthroughs across multiple scientific disciplines.
1794766-45-2 (Butalamine-d4) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)